![molecular formula C24H24F2N4O4 B6244272 6-fluoro-N-[3-fluoro-4-(morpholin-4-yl)phenyl]-4-oxo-8-(piperazin-1-yl)-4H-chromene-2-carboxamide CAS No. 2648957-76-8](/img/no-structure.png)
6-fluoro-N-[3-fluoro-4-(morpholin-4-yl)phenyl]-4-oxo-8-(piperazin-1-yl)-4H-chromene-2-carboxamide
Overview
Description
6-fluoro-N-[3-fluoro-4-(morpholin-4-yl)phenyl]-4-oxo-8-(piperazin-1-yl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C24H24F2N4O4 and its molecular weight is 470.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-fluoro-N-[3-fluoro-4-(morpholin-4-yl)phenyl]-4-oxo-8-(piperazin-1-yl)-4H-chromene-2-carboxamide' involves the synthesis of the chromene ring followed by the attachment of the piperazine and morpholine rings. The final step involves the addition of the carboxamide group.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "fluorobenzene", "morpholine", "piperazine", "4-fluoro-3-nitrophenylamine", "sodium borohydride", "sodium hydroxide", "acetic acid", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Synthesis of 4H-chromene-2-carboxylic acid", "a. Dissolve 2-hydroxybenzaldehyde and ethyl acetoacetate in acetic acid.", "b. Add sodium acetate and heat the mixture to reflux for 6 hours.", "c. Cool the mixture and filter the solid product.", "d. Dissolve the solid product in sodium hydroxide solution and extract with ethyl acetate.", "e. Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 4H-chromene-2-carboxylic acid.", "Step 2: Reduction of 4-fluoro-3-nitrophenylamine", "a. Dissolve 4-fluoro-3-nitrophenylamine in N,N-dimethylformamide.", "b. Add sodium borohydride and stir the mixture for 2 hours.", "c. Quench the reaction with water and extract with ethyl acetate.", "d. Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 4-fluoro-3-aminophenylamine.", "Step 3: Synthesis of 6-fluoro-N-[3-fluoro-4-(morpholin-4-yl)phenyl]-4-oxo-8-(piperazin-1-yl)-4H-chromene-2-carboxamide", "a. Dissolve 4H-chromene-2-carboxylic acid and 4-fluoro-3-aminophenylamine in acetic anhydride.", "b. Add triethylamine and heat the mixture to reflux for 2 hours.", "c. Cool the mixture and add morpholine and piperazine.", "d. Stir the mixture for 6 hours and then filter the solid product.", "e. Wash the solid product with water and dry to obtain the final compound." ] } | |
CAS No. |
2648957-76-8 |
Molecular Formula |
C24H24F2N4O4 |
Molecular Weight |
470.5 |
Purity |
95 |
Origin of Product |
United States |
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